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Compound of Interest

Compound Name:
4-Amino-3,5-dimethoxybenzoic

acid

Cat. No.: B044546 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Amino-3,5-dimethoxybenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

your supplier before handling this chemical. The toxicological properties of this compound have

not been thoroughly investigated. Handle with extreme caution and in accordance with good

laboratory practices.

Chemical and Physical Properties
4-Amino-3,5-dimethoxybenzoic acid is a substituted aromatic carboxylic acid. Its physical

and chemical properties are critical for safe handling, storage, and use in experimental

settings. While experimentally determined data is limited, a combination of reported and

computed values is presented below.

Table 1: Physical and Chemical Properties of 4-Amino-3,5-dimethoxybenzoic acid
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Property Value Source

CAS Number 123039-72-5

Molecular Formula C₉H₁₁NO₄ [1]

Molecular Weight 197.19 g/mol [1]

Appearance Data not available

Melting Point 205 - 209 °C

Boiling Point Data not available

Solubility Data not available

XLogP3 (Computed) 0.7 [1]

Hydrogen Bond Donor Count

(Computed)
2 [1]

Hydrogen Bond Acceptor

Count (Computed)
5 [1]

Rotatable Bond Count

(Computed)
3 [1]

Hazard Identification and GHS Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. All personnel must be aware of its potential hazards

before handling.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word:Warning

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 4-Amino-3,5-
dimethoxybenzoic acid to minimize exposure risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

required:

Eye/Face Protection: Wear chemical safety goggles and a face shield. All eye protection

must be tested and approved under appropriate government standards such as NIOSH (US)

or EN 166 (EU).

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use. Use proper glove removal technique to avoid skin contact. Wear a lab

coat or other protective clothing.

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid dust formation and inhalation. If a fume hood is not available or for higher-level

protection, use a NIOSH-approved respirator with appropriate cartridges (e.g., type

OV/AG/P99 in the US or ABEK-P2 in the EU).
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Handling Procedures
Avoid all contact with skin and eyes.

Avoid formation and inhalation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Storage Conditions
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated area. Some suppliers recommend refrigerated

storage at 2-8°C.

Store locked up.
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GHS Hazard Classifications
Prevention (P-Phrases)

Response (P-Phrases)

H315: Skin Irritation
P280: Wear protective gloves/

eye protection

H319: Eye Irritation

H335: Respiratory Irritation

P261: Avoid breathing dust

P271: Use in a well-ventilated area

P302+P352: If on skin, wash
with plenty of water Exposure 

P305+P351+P338: If in eyes, rinse
cautiously with water

 Exposure 

P304+P340: If inhaled, remove
to fresh air

 Exposure 

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Give artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and plenty of water.

Rinse with water for 15+ min.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician
(Show SDS)
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Post-Exposure

Phase 4: Analysis

Prepare Reconstructed
Human Epidermis Tissues

Apply Test Chemical,
Positive, & Negative Controls

Incubate for 60 min
at 37°C

Wash Chemical from
Tissue Surface

Incubate in Fresh Medium
for 42 hours

Perform MTT Assay
to Assess Cell Viability

Calculate % Viability vs Control
Classify Irritancy Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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